Cas no 87554-07-2 (Acetic acid, bicyclo[2.2.1]hept-2-ylidene-)

• Product Name: Acetic acid, bicyclo[2.2.1]hept-2-ylidene-
• CAS No: 87554-07-2
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 655203
• PubChem ID: 56626652
• Update Time: 2025-04-19

Acetic acid, bicyclo[2.2.1]hept-2-ylidene- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, bicyclo[2.2.1]hept-2-ylidene-
• 2-(3-bicyclo[2.2.1]heptanylidene)acetic acid
• DTXSID70718120
• (Bicyclo[2.2.1]heptan-2-ylidene)acetic acid
• 87554-07-2

• Inchi： 1S/C9H12O2/c10-9(11)5-8-4-6-1-2-7(8)3-6/h5-7H,1-4H2,(H,10,11)
• InChI Key： NGRFLROVZNODHM-UHFFFAOYSA-N
• SMILES： OC(C=C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų